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Compound of Interest

Compound Name: 7(E)-Nonadecenol

Cat. No.: B15549689

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide outlines the expected spectroscopic data for 7(E)-Nonadecenol based on

characteristic values for similar long-chain unsaturated alcohols. Due to the limited availability

of specific experimental data for 7(E)-Nonadecenol in public databases, this document

provides predicted values and general experimental protocols.

Predicted Spectroscopic Data
The following tables summarize the anticipated Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 7(E)-Nonadecenol. These predictions are based

on established principles of spectroscopy and data from analogous compounds.

Table 1: Predicted ¹H NMR Spectral Data of 7(E)-
Nonadecenol (in CDCl₃)
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Protons
Predicted Chemical
Shift (δ, ppm)

Predicted Splitting
Pattern

Integration

CH₃ (C19) ~ 0.88 Triplet (t) 3H

-(CH₂)₁₀- (C9-C18) ~ 1.26 Broad Multiplet 20H

-CH₂-CH= (C6) ~ 2.01 Multiplet 2H

-CH₂-CH= (C9) ~ 2.01 Multiplet 2H

-CH=CH- (C7, C8) ~ 5.39 Multiplet 2H

CH₂-OH (C1) ~ 3.64 Triplet (t) 2H

-CH₂- (C2) ~ 1.56 Multiplet 2H

OH Variable Broad Singlet 1H

Table 2: Predicted ¹³C NMR Spectral Data of 7(E)-
Nonadecenol (in CDCl₃)

Carbon Predicted Chemical Shift (δ, ppm)

C19 (CH₃) ~ 14.1

C2-C5, C10-C18 (-(CH₂)ₙ-) ~ 22.7 - 32.8

C6, C9 (-CH₂-CH=) ~ 32.6

C7, C8 (-CH=CH-) ~ 130.5

C1 (CH₂-OH) ~ 63.1

Table 3: Predicted Key IR Absorption Bands of 7(E)-
Nonadecenol
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Functional Group
Predicted Absorption
Range (cm⁻¹)

Bond Vibration

O-H 3200-3600 (broad) Stretching

C-H (sp³) 2850-2960 (strong) Stretching

C=C (trans) 1665-1675 (weak) Stretching

C-H (sp²) 3010-3040 (medium) Stretching

=C-H (trans) 960-970 (strong) Out-of-plane Bending

C-O 1050-1150 (strong) Stretching

Table 4: Predicted Mass Spectrometry Data of 7(E)-
Nonadecenol

Ion Type Predicted m/z Notes

[M]⁺ 282.5 Molecular Ion

[M-H₂O]⁺ 264.5 Dehydration Fragment

CₙH₂ₙ₊₁ Various Alkyl Fragments

CₙH₂ₙ₋₁ Various Alkenyl Fragments

Experimental Protocols
Detailed experimental procedures are crucial for obtaining high-quality spectroscopic data.

Below are generalized protocols for NMR, IR, and MS analysis of a long-chain alcohol like

7(E)-Nonadecenol.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of 7(E)-Nonadecenol in ~0.7 mL of

deuterated chloroform (CDCl₃) containing 0.1% tetramethylsilane (TMS) as an internal

standard. Transfer the solution to a 5 mm NMR tube.

Instrumentation: A 400 MHz or higher field NMR spectrometer.
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¹H NMR Acquisition:

Pulse Sequence: Standard single-pulse sequence.

Spectral Width: 0-15 ppm.

Number of Scans: 16-64.

Relaxation Delay: 1-5 s.

¹³C NMR Acquisition:

Pulse Sequence: Proton-decoupled pulse sequence (e.g., zgpg30).

Spectral Width: 0-220 ppm.

Number of Scans: 1024 or more.

Relaxation Delay: 2 s.

Data Processing: Apply Fourier transformation, phase correction, and baseline correction to

the raw data. Calibrate the spectra using the TMS signal (0.00 ppm for ¹H and ¹³C).

Infrared (IR) Spectroscopy
Sample Preparation: Place a small drop of neat 7(E)-Nonadecenol between two sodium

chloride (NaCl) or potassium bromide (KBr) plates to form a thin film.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Data Acquisition:

Spectral Range: 4000-400 cm⁻¹.

Resolution: 4 cm⁻¹.

Number of Scans: 16-32.
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Data Processing: Perform a background subtraction using a spectrum of the clean salt

plates.

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of 7(E)-Nonadecenol in a volatile organic

solvent such as methanol or dichloromethane.

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS)

for separation and identification.

GC-MS Conditions (Typical):

Injection Mode: Splitless.

Injector Temperature: 250 °C.

Column: A non-polar capillary column (e.g., DB-5ms).

Oven Program: Start at a low temperature (e.g., 100 °C), ramp up to a high temperature

(e.g., 280 °C).

Ionization Mode: Electron Ionization (EI) at 70 eV.

Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to

confirm the structure.

Workflow and Logical Relationships
The following diagram illustrates the general workflow for obtaining and analyzing

spectroscopic data for a chemical compound like 7(E)-Nonadecenol.
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Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 7(E)-
Nonadecenol.

To cite this document: BenchChem. [Spectroscopic Data for 7(E)-Nonadecenol: A Technical
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15549689?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549689?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

